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Compound of Interest

Compound Name: Carboxy-PEGA4-sulfonic acid

Cat. No.: B606481

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for
Carboxy-PEG4-sulfonic acid (CAS No. 1817735-25-3). While specific toxicological and
physicochemical data for this compound are limited, this document synthesizes available
information and establishes best-practice protocols based on the known properties of
polyethylene glycol (PEG) and sulfonic acid derivatives.

Chemical Identification and Properties

Carboxy-PEG4-sulfonic acid is a bifunctional linker molecule utilized in bioconjugation and
drug delivery research. Its structure incorporates a carboxylic acid group and a sulfonic acid
group, connected by a polyethylene glycol (PEG4) spacer. This composition imparts
hydrophilicity, making it a valuable tool for modifying molecules to improve their solubility and
pharmacokinetic profiles.

Table 1: Physicochemical Properties of Carboxy-PEG4-sulfonic Acid
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Property Value Source
Molecular Formula C11H2209S AxisPharm SDS
Molecular Weight 330.35 g/mol AxisPharm SDS
Not specified; likely a solid or ]
Appearance ] o General Chemical Knowledge
viscous liquid
B ) BroadPharm, MedKoo
Solubility Soluble in water and DMSO o
Biosciences[1][2]
Not specified; expected to
have acidic properties due to ]
pKa ) ) General Chemical Knowledge
the carboxylic and sulfonic
acid groups
Expected to be hygroscopic
Hygroscopicity due to the PEG and acid General Chemical Knowledge

moieties

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS) from AxisPharm, Carboxy-PEG4-sulfonic acid is

not classified as a hazardous substance. However, due to the presence of acidic functional

groups and its potential hygroscopic nature, appropriate safety precautions should always be

observed.

Table 2: Hazard Identification and Recommended Precautions
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Hazard

Description

Recommended
Precautions

Eye Contact

May cause irritation.

Wear safety glasses or

goggles.

Skin Contact

May cause irritation upon

prolonged contact.

Wear nitrile or other suitable

chemical-resistant gloves.

Unlikely to be a significant

hazard at room temperature,

Handle in a well-ventilated

area. For operations that may

Inhalation
but dust or aerosols may generate dust or aerosols, use
cause respiratory irritation. a fume hood.
The toxicological properties
) have not been fully Do not eat, drink, or smoke in
Ingestion

investigated. Ingestion should

be avoided.

laboratory areas.

Hygroscopic Nature

May absorb moisture from the
air, which could affect its
stability and handling

characteristics.

Store in a tightly sealed

container in a dry, cool place.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for any procedure involving Carboxy-PEG4-sulfonic

acid to determine the appropriate level of personal protective equipment. The following table

provides general guidance.

Table 3: Recommended Personal Protective Equipment
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PPE Type

Specification

Eye Protection

Chemical safety goggles.

Hand Protection

Nitrile or other chemically resistant gloves.

Body Protection

Laboratory coat.

Respiratory Protection

Not typically required for small quantities
handled in a well-ventilated area. A NIOSH-
approved respirator may be necessary for large-

scale operations or when generating aerosols.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of Carboxy-PEG4-

sulfonic acid and ensuring a safe laboratory environment.

Table 4: Handling and Storage Guidelines

Aspect

Guideline

Handling

- Handle in a well-ventilated area, preferably in a
fume hood. - Avoid contact with skin and eyes. -
Avoid inhalation of dust or aerosols. - Keep
away from incompatible materials such as

strong oxidizing agents.

Storage

- Store in a tightly sealed container to prevent
moisture absorption. - Recommended storage
temperatures vary by supplier, with ranges from
2-8°C to -20°C for long-term storage.[1][2] -

Store in a dry, cool, and well-ventilated place.

First Aid Measures

In the event of exposure, follow these first aid procedures.

Table 5: First Aid Procedures
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Exposure Route

First Aid Measure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Seek medical attention if

irritation persists.

Skin Contact

Remove contaminated clothing. Wash skin with
soap and water for at least 15 minutes. Seek

medical attention if irritation develops.

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Seek medical attention.
Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Accidental Release Measures

In the case of a spill, follow these procedures to minimize exposure and environmental

contamination.

Table 6: Spill Response Procedures

Spill Size

Procedure

Small Spill

- Wear appropriate PPE. - Absorb with an inert,
non-combustible material such as sand,

vermiculite, or diatomaceous earth. - Place in a
suitable, labeled container for disposal. - Clean

the spill area with soap and water.

Large Spill

- Evacuate the area. - Ventilate the area and
prevent entry. - Contain the spill with a dike of
inert material. - Follow the procedure for a small
spill for cleanup. - If necessary, contact

emergency services.
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Experimental Protocols

While specific experimental protocols for Carboxy-PEG4-sulfonic acid are not readily
available, the following general protocols for handling acidic and hygroscopic compounds
should be adapted for its use.

General Handling Protocol

» Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all
necessary equipment, including PPE and spill cleanup materials, readily available.

» Dispensing:

o If the compound is a solid, use a spatula or scoop to transfer the desired amount in a fume
hood to minimize dust inhalation.

o Ifitis a viscous liquid, use a positive displacement pipette or a syringe.
» Weighing: Weigh the compound in a tared, sealed container to prevent moisture absorption.

» Dissolution: Add the compound to the solvent slowly while stirring. Due to its acidic nature,
consider the potential for an exothermic reaction, especially with basic solvents.

o Post-Handling: Tightly seal the container immediately after use. Clean all equipment
thoroughly.

Spill Cleanup Protocol

» Assess the Situation: Determine the size and nature of the spill. If it is a large spill or involves
other hazardous materials, evacuate the area and call for emergency assistance.

o Don PPE: At a minimum, wear safety goggles, a lab coat, and chemical-resistant gloves.

o Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent
material.

o Neutralize (Optional but Recommended for Acidic Spills): Cautiously sprinkle sodium
bicarbonate or another suitable acid neutralizer over the spill, starting from the outside and
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working inwards. Test the pH of the spilled material to ensure it is neutralized (pH 6-8).

o Absorb the Spill: Cover the spill with an inert absorbent material.

o Collect the Waste: Carefully scoop the absorbed material into a labeled, sealable waste
container.

o Decontaminate the Area: Clean the spill area with soap and water.
e Dispose of Waste: Dispose of the waste according to institutional and local regulations.

Visualized Workflows

The following diagrams illustrate key safety and handling workflows.
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Safe Handling Workflow for Carboxy-PEG4-sulfonic acid.
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Spill Response Workflow for Acidic Compounds.
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Toxicological Information

There is a lack of specific toxicological data for Carboxy-PEG4-sulfonic acid. However, the
components of the molecule, polyethylene glycol and sulfonic acids, have been studied more
broadly.

e Polyethylene Glycols (PEGs): Generally considered to be of low toxicity and are widely used
in pharmaceutical and cosmetic applications. High molecular weight PEGs are poorly
absorbed by the body.

» Sulfonic Acids: Can be irritating to skin and eyes. The acidity of these compounds is the
primary health concern.

Given the structure of Carboxy-PEG4-sulfonic acid, it should be handled with the care
afforded to acidic and potentially irritating compounds until more specific toxicological data
becomes available.

Disposal Considerations

Dispose of Carboxy-PEG4-sulfonic acid and any contaminated materials in accordance with
all applicable federal, state, and local environmental regulations. It is the responsibility of the
waste generator to determine the proper waste classification and disposal methods.

Disclaimer: This guide is intended for informational purposes only and is based on currently
available data. It is not a substitute for a thorough review of the Safety Data Sheet and a
comprehensive risk assessment conducted by qualified personnel. Always consult the most up-
to-date SDS from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of Carboxy-
PEG4-sulfonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606481#carboxy-peg4-sulfonic-acid-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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